Cas no 2229517-83-1 (1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile
• CAS No: 2229517-83-1
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 5930936
• PubChem ID: 165796948
• Update Time: 2025-10-22

1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile
• 2229517-83-1
• EN300-1806049

• Inchi： 1S/C10H7FN2O2/c11-8-5-7(10(6-12)3-4-10)1-2-9(8)13(14)15/h1-2,5H,3-4H2
• InChI Key： QTWMNGNHBKUSHG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C#N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile

Introduction to 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile (CAS No: 2229517-83-1)

1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile (CAS No: 2229517-83-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a cyclopropane ring and a nitrile group substituent on a fluoro-nitrophenyl moiety, presents intriguing opportunities for further exploration in drug discovery and development.

The structural motif of 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile combines several pharmacophoric elements that are of interest to medicinal chemists. The cyclopropane ring, known for its strained three-membered structure, often enhances the metabolic stability and binding affinity of molecules. Meanwhile, the presence of both a fluoro and a nitro group introduces electronic and steric effects that can modulate the compound's biological activity. The nitrile group further contributes to the molecule's functionality, potentially enabling diverse chemical transformations and interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate cyclopropane units due to their ability to improve pharmacokinetic properties. The nitrile group, on the other hand, is a well-known pharmacophore found in many bioactive molecules, including antibiotics and anticancer agents. The combination of these features in 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile suggests potential applications in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The fluoro-nitrophenyl moiety is particularly noteworthy, as fluorine substitution can significantly influence a molecule's bioavailability and metabolic stability. Additionally, the nitro group can serve as a handle for further functionalization through reduction or coupling reactions, allowing for the synthesis of derivatives with tailored properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. The presence of both fluorine and nitro groups in 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile may contribute to its ability to interact effectively with such targets, making it a promising candidate for further investigation.

The cyclopropane ring itself is another key feature that warrants attention. Strained rings like cyclopropanes are known to introduce conformational constraints that can improve binding affinity by optimizing the orientation of functional groups relative to biological targets. This structural rigidity may also enhance metabolic stability by reducing susceptibility to enzymatic degradation.

From a synthetic perspective, 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient assembly of complex organic frameworks, including those featuring cyclopropane units.

The nitrile group in this compound also opens up possibilities for further chemical manipulation. Nitriles can be readily converted into amides, carboxylic acids, or other functional groups through various reaction pathways. This versatility makes 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile a valuable intermediate for synthesizing a wide range of bioactive molecules.

In conclusion, 1-(3-fluoro-4-nitrophenyl)cyclopropane-1-carbonitrile (CAS No: 2229517-83-1) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—combining a cyclopropane ring with fluoro-nitrophenyl and nitrile substituents—make it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.